Cas no 1866775-03-2 (1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl]-)

• Product Name: 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl]-
• CAS No: 1866775-03-2
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5283792
• Update Time: 2025-05-30

1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl]-

• Inchi： 1S/C10H19BrO/c1-5-6-9(7-11)8-12-10(2,3)4/h5,9H,1,6-8H2,2-4H3
• InChI Key： MLYPOOPSSJAXOK-UHFFFAOYSA-N
• SMILES： C=CCC(COC(C)(C)C)CBr

Additional information on 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl]-

1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] (CAS No. 1866775-03-2): An Overview

1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] (CAS No. 1866775-03-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the 5-position and a tert-butyldimethylsilyl (TBS) protecting group at the 4-position. These features make it a valuable intermediate in the synthesis of complex molecules and drug candidates.

The tert-butyldimethylsilyl (TBS) protecting group is particularly noteworthy for its stability under a wide range of reaction conditions, making it an ideal choice for protecting functional groups during multi-step syntheses. The presence of the bromine atom at the 5-position provides a versatile handle for further chemical modifications, such as cross-coupling reactions and nucleophilic substitutions. These properties collectively contribute to the compound's utility in the development of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the potential of 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] in the synthesis of bioactive molecules. For instance, a research group at the University of California, Berkeley, has reported the use of this compound as a key intermediate in the synthesis of a new class of anti-inflammatory drugs. The researchers utilized the bromine atom for palladium-catalyzed cross-coupling reactions to introduce various functional groups, resulting in compounds with enhanced biological activity and reduced side effects.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University explored the application of 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] in the development of antiviral agents. The compound was used to synthesize a series of nucleoside analogs with potent activity against several RNA viruses, including influenza and coronaviruses. The TBS protecting group played a crucial role in ensuring the stability and reactivity of the intermediates during the synthesis process.

The versatility of 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] extends beyond pharmaceutical applications. In materials science, this compound has been utilized as a building block for the synthesis of advanced polymers and copolymers. Researchers at MIT have demonstrated the use of this compound in the preparation of block copolymers with tunable properties for applications in drug delivery systems and tissue engineering. The bromine atom facilitates controlled polymerization reactions, allowing for precise control over molecular weight and architecture.

From a synthetic chemistry perspective, 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] can be prepared through several well-established methods. One common approach involves the selective bromination of 4-hydroxypentene followed by protection with tert-butyldimethylsilyl chloride (TBSCl) under mild conditions. This method yields high purity product with excellent yields and minimal side reactions. Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact.

The safety and handling of 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] are important considerations for researchers working with this compound. While it is generally considered stable under standard laboratory conditions, appropriate precautions should be taken to avoid exposure to skin and eyes. Additionally, it is recommended to store the compound in a cool, dry place away from strong oxidizing agents.

In conclusion, 1-Pentene, 5-bromo-4-[(1,1-dimethylethoxy)methyl] (CAS No. 1866775-03-2) is a versatile and valuable compound with significant potential in various scientific and industrial applications. Its unique structural features make it an ideal intermediate for complex molecule synthesis and drug development. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.